Cas no 473707-81-2 (2-(3-hydroxybutyl)-3-methyl-1,3-benzothiazol-3-ium iodide)

• Product Name: 2-(3-hydroxybutyl)-3-methyl-1,3-benzothiazol-3-ium iodide
• CAS No: 473707-81-2
• MF: C₁₂H₁₆INOS
• MW: 349.231014251709
• CID: 6301102
• PubChem ID: 2898237
• Update Time: 2025-07-21

2-(3-hydroxybutyl)-3-methyl-1,3-benzothiazol-3-ium iodide Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxybutyl)-3-methyl-1,3-benzothiazol-3-ium iodide
• 2-(3-hydroxybutyl)-3-methylbenzo[d]thiazol-3-ium iodide
• 473707-81-2
• F0848-0178
• AKOS026699970
• HMS1423I11
• 4-(3-methyl-1,3-benzothiazol-3-ium-2-yl)butan-2-ol;iodide

• Inchi： 1S/C12H16NOS.HI/c1-9(14)7-8-12-13(2)10-5-3-4-6-11(10)15-12;/h3-6,9,14H,7-8H2,1-2H3;1H/q+1;/p-1
• InChI Key： XPMBJAJRJWSEPB-UHFFFAOYSA-M
• SMILES： [I-].S1C2C=CC=CC=2[N+](C)=C1CCC(C)O

Computed Properties

• Exact Mass: 348.99973g/mol
• Monoisotopic Mass: 348.99973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(3-hydroxybutyl)-3-methyl-1,3-benzothiazol-3-ium iodide

Recent Advances in the Study of 2-(3-hydroxybutyl)-3-methyl-1,3-benzothiazol-3-ium iodide (CAS: 473707-81-2)

The compound 2-(3-hydroxybutyl)-3-methyl-1,3-benzothiazol-3-ium iodide (CAS: 473707-81-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-(3-hydroxybutyl)-3-methyl-1,3-benzothiazol-3-ium iodide. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, making it more accessible for further pharmacological studies. The compound's benzothiazolium core, coupled with the hydroxybutyl side chain, has been shown to interact with various biological targets, including enzymes involved in inflammatory pathways.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits notable anti-inflammatory and antimicrobial properties. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 2-(3-hydroxybutyl)-3-methyl-1,3-benzothiazol-3-ium iodide effectively inhibits the production of pro-inflammatory cytokines in macrophage cells, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antimicrobial activity against Gram-positive bacteria has been documented, with minimum inhibitory concentrations (MICs) comparable to established antibiotics.

Mechanistic studies have begun to elucidate the compound's mode of action. Molecular docking simulations indicate that it binds to the active site of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade. This interaction disrupts the enzyme's function, thereby reducing inflammation. Furthermore, the compound's ability to penetrate bacterial cell walls and interfere with DNA replication has been proposed as a possible mechanism for its antimicrobial effects.

Despite these promising findings, challenges remain in the development of 2-(3-hydroxybutyl)-3-methyl-1,3-benzothiazol-3-ium iodide as a therapeutic agent. Current research is focused on improving its pharmacokinetic properties, such as solubility and metabolic stability, to enhance its bioavailability. Collaborative efforts between academic and industrial researchers are underway to explore structural modifications that could optimize its efficacy and safety profile.

In conclusion, 2-(3-hydroxybutyl)-3-methyl-1,3-benzothiazol-3-ium iodide represents a promising candidate for further drug development, particularly in the areas of anti-inflammatory and antimicrobial therapies. Ongoing research is expected to provide deeper insights into its mechanisms of action and potential clinical applications, paving the way for future preclinical and clinical studies.